(4R,4'R)-2,2'-(1-Phenylpropane-2,2-diyl)bis(4-isopropyl-4,5-dihydrooxazole)
Overview
Description
(4R,4'R)-2,2'-(1-Phenylpropane-2,2-diyl)bis(4-isopropyl-4,5-dihydrooxazole) is a useful research compound. Its molecular formula is C21H30N2O2 and its molecular weight is 342.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality (4R,4'R)-2,2'-(1-Phenylpropane-2,2-diyl)bis(4-isopropyl-4,5-dihydrooxazole) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4R,4'R)-2,2'-(1-Phenylpropane-2,2-diyl)bis(4-isopropyl-4,5-dihydrooxazole) including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
CAS No. |
2452222-13-6 |
|---|---|
Molecular Formula |
C21H30N2O2 |
Molecular Weight |
342.5 g/mol |
IUPAC Name |
(4R)-2-[1-phenyl-2-[(4R)-4-propan-2-yl-4,5-dihydro-1,3-oxazol-2-yl]propan-2-yl]-4-propan-2-yl-4,5-dihydro-1,3-oxazole |
InChI |
InChI=1S/C21H30N2O2/c1-14(2)17-12-24-19(22-17)21(5,11-16-9-7-6-8-10-16)20-23-18(13-25-20)15(3)4/h6-10,14-15,17-18H,11-13H2,1-5H3/t17-,18-/m0/s1 |
InChI Key |
BBFBTUSLSAFMKW-ROUUACIJSA-N |
Isomeric SMILES |
CC(C)[C@@H]1COC(=N1)C(C)(CC2=CC=CC=C2)C3=N[C@@H](CO3)C(C)C |
SMILES |
CC(C)C1COC(=N1)C(C)(CC2=CC=CC=C2)C3=NC(CO3)C(C)C |
Canonical SMILES |
CC(C)C1COC(=N1)C(C)(CC2=CC=CC=C2)C3=NC(CO3)C(C)C |
Origin of Product |
United States |
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